BENGHE Foundational & Exploratory

Check Availability & Pricing

Executive Summary: Compound Profile &
Application

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-ethyl-1H-indazol-5-ol
Cat. No.: B8509395
Get Quote

4-Ethyl-1H-indazol-5-ol (CAS: 478840-15-2) is a specialized heterocyclic intermediate
primarily utilized in the discovery and synthesis of kinase inhibitors, specifically targeting Rho-
associated protein kinase (ROCK) pathways. Its structural core—a 5-hydroxyindazole scaffold
substituted with an ethyl group at the 4-position—provides a critical pharmacophore for
hydrogen bonding within the ATP-binding pocket of target enzymes.

Due to its specific substitution pattern, this compound exhibits distinct physicochemical
properties compared to the parent 5-hydroxyindazole, including increased lipophilicity and
altered solubility profiles. This guide synthesizes safety data based on direct chemical analysis
and high-fidelity Structure-Activity Relationship (SAR) modeling with its closest analog, 1H-
indazol-5-ol.

Chemical Identification & Physicochemical
Properties
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Parameter Data
Chemical Name 4-Ethyl-1H-indazol-5-ol
CAS Number 478840-15-2
Molecular Formula CoH10N20
Molecular Weight 162.19 g/mol
Off-white to pale yellow solid (crystalline
Appearance
powder)
- Soluble in DMSO (>20 mg/mL), Methanol; Low
Solubility S
solubility in Water
pKa (Predicted) ~9.5 (Phenolic OH), ~1.5 (Indazole N)
LogP (Predicted) 21-24

Hazard Identification (GHS Classification)

Note: In the absence of a specific REACH registration for this isomer, the classification below is
derived from the validated profile of the parent scaffold (1H-Indazol-5-ol) and standard
protocols for substituted phenols.

Signal Word:WARNING

Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) Category 4 Harmful if swallowed. H302
Skin o
) o Category 2 Causes skin irritation. H315

Corrosion/Irritation
Serious Eye Causes serious eye

o Category 2A S H319
Damage/Irritation irritation.
STOT - Single May cause respirato

d Category 3 ) .y. P i H335
Exposure irritation.
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Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove
contact lenses if present and easy to do. Continue rinsing.

Safety Decision Logic & Handling Protocol

The following decision logic outlines the operational workflow for handling 4-ethyl-1H-indazol-
5-ol in a research setting.
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Task Assessment: 4-Ethyl-1H-indazol-5-ol

Check Physical State
(Powder/Solid)

Quantity > 500mg?

o] Yes

PPE Level 1: PPE Level 2:

Nitrile Gloves, Lab Coat, Double Gloves, Respirator (N95),
Safety Glasses Fume Hood Required

Weighing Procedure:
Anti-static gun recommended
Use analytical balance in hood

i

Solubilization:
Dissolve in DMSO/MeOH
Avoid vigorous vortexing (aerosol risk)

Disposal:

Solid Toxic Waste Stream
(Do not drain)

Click to download full resolution via product page
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Figure 1: Operational safety decision tree for handling 4-ethyl-1H-indazol-5-ol in laboratory
environments.

Detailed Emergency Response Protocols
First Aid Measures

» Eye Contact: Immediately flush with active running water for at least 15 minutes. The
phenolic hydroxyl group can be acidic and irritating. Do not rub eyes. Seek medical attention
if redness persists.

o Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated
clothing.[1] Phenolic compounds can absorb through skin; monitor for systemic signs
(dizziness, nausea).

 Ingestion: Rinse mouth with water. Do not induce vomiting unless directed by medical
personnel. Call a POISON CENTER immediately (H302).

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Firefighting Measures

o Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

e Hazardous Combustion Products: Emits toxic fumes under fire conditions, specifically
Carbon oxides (CO, CO2) and Nitrogen oxides (NOXx).

» Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release (Spill) Workflow

Decontamination:

Containment: Cleanup:

Cover with damp paper towel —>| n Wipe surface with 10% Bleach
(Prevent dust) Sweep/Scoop into hazardous waste bag then Water

Don PPE:
Gloves, Goggles, Dust Mask

Spill Detected Evacuate Immediate Area

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for solid indazole intermediates.
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Storage & Stability

o Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.
o Temperature:2-8°C (Refrigerated) is recommended to prevent thermal degradation.

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). The phenolic moiety is
susceptible to oxidation upon prolonged exposure to air, which may turn the compound
pink or brown.

e Incompatible Materials: Strong oxidizing agents, Acid chlorides, Acid anhydrides.

Experimental Protocol: Solubilization for Bioassays

Context: Researchers often struggle with the solubility of substituted indazoles in agueous
buffers. The following protocol ensures consistent stock preparation.

¢ Vehicle Selection: Use DMSO (Dimethyl Sulfoxide) as the primary solvent.
o Stock Preparation (10 mM):

o Weigh 1.62 mg of 4-ethyl-1H-indazol-5-ol.

o Add 1.0 mL of anhydrous DMSO.

o Vortex gently for 30 seconds. If particulates remain, sonicate at 40°C for 5 minutes.
e Aqueous Dilution:

o Dilute the DMSO stock into the assay buffer (e.g., PBS) immediately prior to use.

o Critical: Do not exceed 5% DMSO concentration in the final assay to avoid solvent toxicity,
unless the assay is validated for higher limits.

o Observation: If precipitation occurs upon adding water, reduce the stock concentration or
use a co-solvent like PEG400.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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